N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzenesulfonamide
• InChI: InChI=1S/C18H20FNO3S/c1-13-11-16(19)9-10-17(13)24(22,23)20-12-18(21,15-7-8-15)14-5-3-2-4-6-14/h2-6,9-11,15,20-21H,7-8,12H2,1H3
• InChI Key: PGOAIZYSALNXCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC(C2CC2)(C3=CC=CC=C3)O
• Molecular Formula: C18H20FNO3S
• Molecular Weight: 349.4 g/mol

Description

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide (F2MBS) is a synthetic organic compound that has been studied extensively for its potential applications in the scientific and medical fields. F2MBS has been found to have a wide range of structural, biochemical, and physiological effects, making it a promising compound for further research. We will also discuss the potential future directions for research on F2MBS.

Mechanism of Action

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide has been found to interact with various proteins in the body, including enzymes, receptors, and transcription factors. It has been found to bind to certain proteins, altering their activity and resulting in various biochemical and physiological effects. For example, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide has been found to bind to the transcription factor NF-κB, resulting in the inhibition of the expression of pro-inflammatory genes.
Biochemical and Physiological Effects
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the expression of pro-inflammatory genes, as well as to reduce inflammation in the body. It has also been found to reduce the activity of certain enzymes, as well as to reduce the production of certain hormones. Additionally, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide has been found to reduce the activity of certain receptors, resulting in the inhibition of cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide is a promising compound for further research due to its wide range of biochemical and physiological effects. However, there are certain advantages and limitations to using N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide in lab experiments. One advantage is that N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide is relatively easy to synthesize, making it a cost-effective compound for research. Additionally, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide is relatively stable, making it a reliable compound for research. However, there are certain limitations to using N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide in lab experiments. One limitation is that N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide is a relatively small molecule, making it difficult to study in detail. Additionally, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide is not very soluble in water, making it difficult to use in certain experiments.

Future Directions

The potential future directions for research on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide are vast. One potential future direction is to further explore the biochemical and physiological effects of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide. Additionally, further research could be done to explore the potential applications of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide in the medical field. Furthermore, further research could be done to explore the potential of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide as an anti-inflammatory drug. Finally, further research could be done to explore the potential of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide as a drug delivery system.

Synthesis Methods

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide is synthesized from a variety of starting materials, such as 4-fluoro-2-methylbenzene-1-sulfonamide, 2-cyclopropyl-2-hydroxy-2-phenylethyl bromide, and sodium hydroxide. The synthesis is carried out in three steps. First, the 4-fluoro-2-methylbenzene-1-sulfonamide is reacted with 2-cyclopropyl-2-hydroxy-2-phenylethyl bromide in the presence of a base, such as sodium hydroxide, to form a cyclic intermediate. This intermediate is then reacted with a nucleophile, such as a carboxylic acid, to form N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide.

Scientific Research Applications

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide has been studied extensively for its potential applications in the scientific and medical fields. It has been found to have a wide range of biochemical and physiological effects, making it a promising compound for further research. N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-fluoro-2-methylbenzene-1-sulfonamide has been used in studies on the regulation of gene expression, as well as in studies of the effects of inflammation on the body. It has also been used in studies of the effects of drugs on the body, as well as in studies of the effects of environmental toxins on the body.